Cas no 76099-89-3 (Benzoic acid,4-(3-methyl-2-thienyl)-)

Benzoic acid,4-(3-methyl-2-thienyl)- structure
76099-89-3 structure
Product Name:Benzoic acid,4-(3-methyl-2-thienyl)-
CAS No:76099-89-3
MF:C12H10O2S
MW:218.271602153778
CID:560969
PubChem ID:53426261
Update Time:2025-04-19

Benzoic acid,4-(3-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(3-methyl-2-thienyl)-
    • 4-(3-METHYLTHIOPHEN-2-YL)BENZOIC ACID
    • Benzoic acid,4-(3-methyl-2-thienyl)
    • AKOS018557303
    • DTXSID80699153
    • 76099-89-3
    • Inchi: 1S/C12H10O2S/c1-8-6-7-15-11(8)9-2-4-10(5-3-9)12(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: VDNRRWXFWOZAGP-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 218.04000
  • Monoisotopic Mass: 218.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 65.54000
  • LogP: 3.42170
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.